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Compound of Interest

Compound Name: MLN120B dihydrochloride

Cat. No.: B1147984 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MLN120B is a potent and selective inhibitor of IκB kinase β (IKKβ), a key enzyme in the

canonical nuclear factor-κB (NF-κB) signaling pathway.[1][2][3] By inhibiting IKKβ, MLN120B

blocks the phosphorylation and subsequent degradation of IκBα, which in turn prevents the

activation of NF-κB.[4][5] This mechanism of action makes MLN120B a valuable tool for

studying the role of the NF-κB pathway in various biological processes, including inflammation,

immunity, and cancer.[1][4][6] These application notes provide detailed protocols for the

preparation of MLN120B dihydrochloride stock solutions for use in in vitro and in vivo

research.

Properties of MLN120B Dihydrochloride
A summary of the key chemical and physical properties of MLN120B dihydrochloride is

provided in the table below.
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Property Value Reference

Chemical Name

N-(6-Chloro-7-methoxy-9H-

pyrido[3,4-b]indol-8-yl)-2-

methyl-3-pyridinecarboxamide

dihydrochloride

[7]

Molecular Formula C₁₉H₁₇Cl₃N₄O₂ [8]

Molecular Weight 439.72 g/mol [7][8]

IC₅₀ for IKKβ 45 nM - 60 nM [2][3]

Appearance Solid [9]

Experimental Protocols
Preparation of MLN120B Dihydrochloride Stock
Solutions
The solubility of MLN120B dihydrochloride varies in different solvents. The following table

summarizes the maximum concentration achievable in commonly used laboratory solvents.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Reference

DMSO ≥ 31 ≥ 84.51

Use newly

opened,

anhydrous

DMSO as it is

hygroscopic.

[2]

DMSO 12.73 28.95 - [10]

DMSO 8.79 20 - [7]

Water 2.2 5.0
Gentle warming

may be required.
[7][10]

Ethanol ≥ 8.53 -

Requires

sonication and

warming.

[9]

Protocol for Preparing a 10 mM DMSO Stock Solution:

Materials:

MLN120B dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Weighing the Compound: Accurately weigh out the desired amount of MLN120B
dihydrochloride powder using an analytical balance. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.397 mg of MLN120B dihydrochloride (Molecular Weight =

439.72 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

MLN120B dihydrochloride powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[2] Manufacturer

recommendations suggest storage at -20°C for up to 1 year and at -80°C for up to 2 years.[2]

Stock Solution Preparation Table (for a desired Molarity):

Desired Molarity
Volume of Solvent
per 1 mg MLN120B

Volume of Solvent
per 5 mg MLN120B

Volume of Solvent
per 10 mg
MLN120B

1 mM 2.274 mL 11.37 mL 22.74 mL

5 mM 0.455 mL 2.274 mL 4.548 mL

10 mM 0.227 mL 1.137 mL 2.274 mL

Calculations are based on a molecular weight of 439.72 g/mol .

Signaling Pathways and Experimental Workflow
MLN120B Mechanism of Action in the NF-κB Pathway
MLN120B is a selective inhibitor of IKKβ, a critical component of the IKK complex which also

includes IKKα and NEMO (IKKγ).[6][11] In the canonical NF-κB pathway, stimuli such as TNF-α

or LPS lead to the activation of the IKK complex.[1][12] Activated IKKβ then phosphorylates the
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inhibitory protein IκBα, targeting it for ubiquitination and subsequent degradation by the

proteasome.[13] The degradation of IκBα releases the NF-κB dimer (typically p65/p50),

allowing it to translocate to the nucleus and activate the transcription of target genes involved

in inflammation, cell survival, and immune responses.[6] MLN120B competitively binds to the

ATP-binding pocket of IKKβ, preventing the phosphorylation of IκBα and thereby blocking the

entire downstream signaling cascade.[2][3]
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Caption: Mechanism of MLN120B in the canonical NF-κB pathway.
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Workflow for Preparing and Using MLN120B Stock
Solutions
The following diagram illustrates a typical workflow from receiving the powdered compound to

its application in a cell-based assay.
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Caption: Experimental workflow for MLN120B stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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